Cas no 2228381-10-8 (methyl 3-(3-bromo-5-methylthiophen-2-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(3-bromo-5-methylthiophen-2-yl)-2-hydroxypropanoate
• CAS No: 2228381-10-8
• MF: C₉H₁₁BrO₃S
• MW: 279.150840997696
• CID: 6508602
• PubChem ID: 165970134
• Update Time: 2025-08-05

methyl 3-(3-bromo-5-methylthiophen-2-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-bromo-5-methylthiophen-2-yl)-2-hydroxypropanoate
• EN300-1916966
• 2228381-10-8

• Inchi： 1S/C9H11BrO3S/c1-5-3-6(10)8(14-5)4-7(11)9(12)13-2/h3,7,11H,4H2,1-2H3
• InChI Key： WBDWZSWEPZUJPB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CC(C(=O)OC)O

Computed Properties

• Exact Mass: 277.96123g/mol
• Monoisotopic Mass: 277.96123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 3-(3-bromo-5-methylthiophen-2-yl)-2-hydroxypropanoate

Professional Introduction of Methyl 3-(3-Bromo-5-Methylthiophen-2-Yl)-2-Hydroxypropanoate (CAS No. 2228381-10-8)

Methyl 3-(3-bromo-5-methylthiophen-2-yl)-2-hydroxypropanoate, identified by the CAS registry number 2228381-10-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of esters, specifically featuring a thiophene ring system, which is a five-membered aromatic heterocycle containing sulfur. The presence of a bromine atom and a methyl group on the thiophene ring introduces unique electronic and steric properties, making this compound highly versatile in synthetic chemistry.

The structure of methyl 3-(3-bromo-5-methylthiophen-2-yl)-hydroxypropanoate consists of three main components: the thiophene ring, the hydroxypropanoate ester group, and the bromine substituent. The thiophene ring is a key structural element, contributing to the compound's stability and reactivity. The hydroxypropanoate group introduces additional functionality, enabling further chemical modifications and applications in drug design. Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the development of bioactive molecules with potential therapeutic effects.

Recent research has focused on the synthesis and characterization of methyl 3-(3-bromo-5-methylthiophen-2-yl)-hydroxypropanoate. Scientists have explored various synthetic pathways to optimize the production of this compound, ensuring high yields and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven highly efficient in constructing complex aromatic systems. These methods not only enhance the scalability of synthesis but also pave the way for large-scale production in industrial settings.

The electronic properties of methyl 3-(3-bromo-5-methylthiophen-2-yl)-hydroxypropanoate make it an attractive candidate for applications in materials science. Its ability to act as both an electron donor and acceptor makes it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in this field have demonstrated that incorporating such compounds into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties.

In the pharmaceutical industry, methyl 3-(3-bromo-5-methylthiophen-2-yl)-hydroxypropanoate has shown promise as a precursor for drug development. Its unique structure allows for easy functionalization, enabling researchers to design molecules with specific biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

The versatility of methyl 3-(3-bromo-5-methylthiophen-2-yl)-hydroxypropanoate extends to its use in agrochemicals. Its ability to interact with biological systems at molecular levels makes it a valuable tool in developing pesticides and herbicides with reduced environmental impact. Recent research has focused on optimizing its bioavailability and stability under field conditions, ensuring that it can be effectively applied in agricultural practices without adverse effects on non-target organisms.

In conclusion, methyl 3-(3-bromo-5-methylthiophen-2 strong>-yl)-< strong >hydroxypropanoate strong > (CAS No. < strong > 2228381 -10 -8 ) is a multifaceted compound with wide-ranging applications across various industries . Its unique structure , coupled with recent advancements in synthetic methodologies , positions it as a key player in modern chemical research . As ongoing studies continue to uncover its full potential , this compound is poised to make significant contributions to both academic and industrial sectors .